Cas no 2171592-02-0 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylpiperidine-2-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylpiperidine-2-carboxylic acid
• CAS No: 2171592-02-0
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5877299
• PubChem ID: 165548229
• Update Time: 2025-06-10

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylpiperidine-2-carboxylic acid
• 2171592-02-0
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanoyl]piperidine-2-carboxylic acid
• EN300-1492048

• Inchi： 1S/C25H28N2O6/c1-32-22(23(28)27-13-7-6-12-21(27)24(29)30)14-26-25(31)33-15-20-18-10-4-2-8-16(18)17-9-3-5-11-19(17)20/h2-5,8-11,20-22H,6-7,12-15H2,1H3,(H,26,31)(H,29,30)
• InChI Key： JROMYXBTGALFAJ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(N1CCCCC1C(=O)O)=O)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylpiperidine-2-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylpiperidine-2-carboxylic acid (CAS No. 2171592-02-0)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylpiperidine-2-carboxylic acid (CAS No. 2171592-02-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperidine and features a unique combination of functional groups that contribute to its potential therapeutic applications.

The structure of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylpiperidine-2-carboxylic acid includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino group, a methoxypropanoyl moiety, and a carboxylic acid functional group. The Fmoc protecting group is widely used in peptide synthesis to prevent premature reactions and ensure the correct sequence of amino acids. The methoxypropanoyl moiety adds hydrophobicity and stability to the molecule, while the carboxylic acid group provides potential for conjugation with other biomolecules.

Recent studies have highlighted the potential of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylpiperidine-2-carboxylic acid in various therapeutic areas. One notable application is in the development of novel antibiotics. The unique combination of functional groups in this compound allows it to interact with bacterial cell walls and disrupt their integrity, making it a promising candidate for combating antibiotic-resistant strains. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent antibacterial activity against both Gram-positive and Gram-negative bacteria.

In addition to its antibacterial properties, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylpiperidine-2-carboxylic acid has also been explored for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. The hydrophobic nature of the methoxypropanoyl moiety facilitates cellular uptake, enhancing the compound's efficacy in targeting cancer cells.

The pharmacokinetic properties of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylpiperidine-2-carboxylic acid have been extensively studied to optimize its therapeutic potential. Research has shown that the compound exhibits good solubility and stability in physiological conditions, which are crucial factors for effective drug delivery. Furthermore, the presence of the carboxylic acid group allows for conjugation with other molecules, such as antibodies or nanoparticles, to enhance targeted delivery and reduce systemic toxicity.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylpiperidine-2-carboxylic acid in various disease models. Preliminary results have been promising, with the compound demonstrating low toxicity and high therapeutic index in preclinical studies. These findings suggest that this compound has the potential to be developed into a novel therapeutic agent for treating bacterial infections and cancer.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanoylpiperidine-2-carboxylic acid (CAS No. 2171592-02-0) is a multifunctional organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it a promising candidate for developing new antibiotics and anticancer agents. Ongoing research and clinical trials will further elucidate its therapeutic applications and optimize its use in clinical settings.